Cas no 821776-97-0 (Benzonitrile, 4-(hexylmethylamino)-2-nitro-)
821776-97-0 structure
Product Name:Benzonitrile, 4-(hexylmethylamino)-2-nitro-
CAS No:821776-97-0
MF:C14H19N3O2
MW:261.319563150406
CID:697279
PubChem ID:71419901
Update Time:2025-04-19
Benzonitrile, 4-(hexylmethylamino)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(hexylmethylamino)-2-nitro-
- 4-(hexylmethylamino)-2-nitroBenzonitrile
- 4-[hexyl(methyl)amino]-2-nitrobenzonitrile
- 821776-97-0
- DTXSID60839116
- FT-0756253
-
- Inchi: 1S/C14H19N3O2/c1-3-4-5-6-9-16(2)13-8-7-12(11-15)14(10-13)17(18)19/h7-8,10H,3-6,9H2,1-2H3
- InChI Key: MCZNCMPRXPCLLR-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C#N)C=CC(=C1)N(C)CCCCCC)=O
Computed Properties
- Exact Mass: 261.147726857g/mol
- Monoisotopic Mass: 261.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 72.8Ų
Benzonitrile, 4-(hexylmethylamino)-2-nitro- Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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3. Agricultural
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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